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The table below summarizes common operational issues, their causes, and solutions based on current

research.

Problem & Symptoms Root Cause Recommended Solution

| Reduced Boiler Efficiency: Decreased heat transfer, increased flue gas temperature. | Ash deposition on

heat exchanger surfaces acts as an insulating layer [1]. | • Use elliptical or flattened round tubes to reduce

ash deposition [2]. • Implement soot blowers to remove deposits [3]. | | High Reheat Temperature:

Temperature exceeds preset high limits. | • Malfunctioning reheat temperature regulator. • High gas

temperature in the reheater zone [3]. | 1. Use primary control: regulate burner tilt or gas bypass [3]. 2. If

temperature remains high, use emergency spray water attemperators [3]. | | Low Reheat Temperature:

Sharp drop in reheat steam temperature. | • Water carryover from attemperator system. • Fouled or slagged

reheater tubes [3]. | • Stop spray water feed. • Activate soot blowers to clean deposits. • Regulate burner tilt

or gas bypass to raise temperature [3]. | | Bed Agglomeration & Slagging: Ash sintering in combustion

chamber. | Formation of low-melting-point alkali silicate eutectics (e.g., K2O·nSiO2) from alkali metals (K,

Na) and silica [4]. | • Use aluminosilicate additives (e.g., kaolin) to capture alkali metals and form high-

melting-point compounds (e.g., KAlSiO4) [1] [4]. | | Accelerated Metal Corrosion. | Chloride-induced

(KCl, NaCl) degradation of protective oxide layers on metal surfaces [4]. | • Kaolin additives can capture

chlorides [1]. • Consider development and use of advanced corrosion-resistant materials [4]. |

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s573663?utm_src=pdf-body
https://www.smolecule.com/products/s573663?utm_src=pdf-interest
https://www.frontiersin.org/journals/energy-research/articles/10.3389/fenrg.2025.1652415/abstract
https://link.springer.com/article/10.1007/s10098-021-02083-2
https://www.sciencedirect.com/topics/engineering/reheat-temperature
https://www.sciencedirect.com/topics/engineering/reheat-temperature
https://www.sciencedirect.com/topics/engineering/reheat-temperature
https://www.sciencedirect.com/topics/engineering/reheat-temperature
https://www.sciencedirect.com/topics/engineering/reheat-temperature
https://www.sciencedirect.com/topics/engineering/reheat-temperature
https://www.frontiersin.org/journals/energy-research/articles/10.3389/fenrg.2025.1634354/full
https://www.frontiersin.org/journals/energy-research/articles/10.3389/fenrg.2025.1652415/abstract
https://www.frontiersin.org/journals/energy-research/articles/10.3389/fenrg.2025.1634354/full
https://www.frontiersin.org/journals/energy-research/articles/10.3389/fenrg.2025.1634354/full
https://www.frontiersin.org/journals/energy-research/articles/10.3389/fenrg.2025.1652415/abstract
https://www.frontiersin.org/journals/energy-research/articles/10.3389/fenrg.2025.1634354/full
https://www.smolecule.com/products/s573663?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Quantitative Data for Ash Deposition Mitigation

The following table summarizes data-supported strategies for reducing ash deposition in heat exchangers.

Mitigation Strategy Key Finding / Effect Reference

Increase Flue Gas
Velocity

Deposition mass of large-diameter particles decreases. [2]

Particle Size
Filtration

Filter medium and large-diameter particles to reduce main
deposition components.

[2]

Elliptical Tube Shape Demonstrates excellent anti-fouling performance and
improved thermal-hydraulics.

[2]

Kaolin Additive Elevates ash fusion temperature beyond 1300°C by forming
refractory KAlSiO4.

[4]

Experimental Protocol: Ash Sampling & Analysis

For diagnosing ash-related problems, consistent sampling and analysis are crucial. Below is a standardized

protocol based on established guidelines [5].

1. Sample Collection

Equipment: Use clean plastic trays or buckets with a rim >5 cm. Avoid metallic containers to prevent
contamination.

Placement: Place trays on flat, clean surfaces. Avoid collecting from grass or ground to minimize
contamination.

Timing: Collect samples as soon as possible after deposition to avoid loss of fine particles from
wind or rain.

Handling: To prevent loss of fines, ash can be lightly wetted with water before collection. Store
samples in sealable plastic or Kraft paper bags.

2. Sample Labelling Record the following metadata for each sample:

Time of eruption and collection.
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Location (GPS coordinates).

Sample area (for calculating mass per unit area).
Deposit state (e.g., dry, wet, presence of lapilli).

Distance from vent and main dispersal axis.

3. Laboratory Preparation & Analysis

Drying: Dry ash in an oven at < 40 °C to preserve original chemical properties for leachate and

reactivity analysis.
Weighing: Weigh the dried sample to determine accumulation mass.

Compositional Analysis: Analyze the dried ash for its chemical composition (e.g., using X-ray
fluorescence) to determine the percentages of key oxides (SiO2, K2O, CaO, Al2O3) [1]. This data

helps predict slagging tendency and select appropriate additives.

Diagnostic Workflow Diagram

The Graphviz DOT code below generates a flowchart that visualizes the logical process for diagnosing and

addressing reheat temperature problems linked to ash deposition.
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Diagram 1: Logical workflow for diagnosing and mitigating reheat temperature issues related to ash

deposition.

Key Technical Concepts for Your Team

Reheat Temperature Control Philosophy: Unlike superheater control, reheat temperature control
primarily avoids spray water due to efficiency penalties. The first line of defense is burner tilt
adjustment, gas dampers, or flue gas recirculation. Spray attemperation is typically a fine-tuning
or emergency measure [3].

Mechanism of Slagging: The core problem often stems from alkali metals (K, Na) in the biomass.
During combustion, they form compounds (silicates, chlorides) with low melting points. These

compounds volatilize and then condense on cooler heat exchanger surfaces, forming a sticky layer
that captures other ash particles [1] [4].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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